Cas no 1806753-04-7 (3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid)

3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid is a fluorinated pyridine derivative with a unique structural configuration, combining fluoromethyl, methoxy, and trifluoromethoxy substituents. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of multiple fluorine atoms enhances its metabolic stability and lipophilicity, which may improve bioavailability in drug development. The acetic acid moiety further allows for functionalization, enabling conjugation or derivatization for targeted applications. Its distinct electronic properties, conferred by the trifluoromethoxy group, make it valuable for studying structure-activity relationships in bioactive molecules. This compound is suited for specialized synthetic routes requiring precise fluorination patterns.

3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid structure

1806753-04-7 structure

Product Name:3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid

CAS No:1806753-04-7

MF:C₁₀H₉F₄NO₄

MW:283.176377058029

CID:4840474

Update Time:2025-06-11

3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

- 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid
- Inchi： 1S/C10H9F4NO4/c1-18-7-2-5(3-8(16)17)6(4-11)9(15-7)19-10(12,13)14/h2H,3-4H2,1H3,(H,16,17)
- InChI Key： DCKYEMDBENYNDP-UHFFFAOYSA-N
- SMILES： FCC1C(=NC(=CC=1CC(=O)O)OC)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 312
XLogP3: 2.3
Topological Polar Surface Area: 68.6

3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029085505-1g	3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid	1806753-04-7	97%	1g	$1,460.20	2022-03-31

3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid Related Literature

1. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
5. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219

Additional information on 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid

3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806753-04-7): A Comprehensive Overview

3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806753-04-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and functional groups, holds potential applications in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid.

Chemical Structure and Properties: The molecular formula of 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid is C₁₂H₁₀F₄N₂O₃, with a molecular weight of approximately 298.21 g/mol. The compound features a pyridine ring substituted with a fluoromethyl group at the 3-position, a methoxy group at the 6-position, and a trifluoromethoxy group at the 2-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an attractive candidate for various pharmaceutical applications.

Synthesis Methods: The synthesis of 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid has been explored through several routes. One common method involves the reaction of 6-methoxypyridine-3-carbaldehyde with trifluoroacetic anhydride to form the trifluoromethoxy derivative, followed by amination and subsequent esterification to yield the final product. Another approach involves the use of transition metal-catalyzed cross-coupling reactions to introduce the fluoromethyl and trifluoromethoxy groups onto the pyridine ring. These synthetic strategies have been optimized to achieve high yields and purity, making them suitable for large-scale production.

Biological Activities: Recent studies have demonstrated that 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid exhibits promising biological activities. For instance, it has been shown to possess potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response pathway. Additionally, preliminary research suggests that this compound may have antitumor effects by inducing apoptosis in cancer cells. These findings highlight the potential of 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid as a lead compound for drug development.

Clinical Applications: The potential clinical applications of 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid are currently being investigated in preclinical studies. Researchers are focusing on its use as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Moreover, its antitumor properties are being explored for cancer therapy, particularly in combination with other chemotherapeutic agents to enhance treatment efficacy.

Safety and Toxicology: Safety assessments are crucial for any compound intended for pharmaceutical use. Preclinical toxicology studies have indicated that 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid exhibits low toxicity at therapeutic doses. However, further investigations are necessary to fully understand its safety profile and potential side effects in humans.

Current Research Trends: The field of medicinal chemistry is rapidly evolving, and ongoing research continues to uncover new insights into the properties and applications of 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid. Recent studies have focused on optimizing its pharmacokinetic properties to improve bioavailability and reduce metabolic degradation. Additionally, efforts are being made to develop prodrugs that can enhance its therapeutic efficacy while minimizing side effects.

FUTURE PERSPECTIVES: The future prospects for 3-(Fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid are promising. As more data from preclinical and clinical trials become available, it is likely that this compound will find its way into various therapeutic regimens. Continued research will be essential to fully harness its potential and address any challenges that may arise during its development.